![molecular formula C17H34N6O2S B1224154 2-[2-[[5-[1-(Dimethylamino)propyl]-4-[2-(4-morpholinyl)ethyl]-1,2,4-triazol-3-yl]thio]ethylamino]ethanol](/img/structure/B1224154.png)
2-[2-[[5-[1-(Dimethylamino)propyl]-4-[2-(4-morpholinyl)ethyl]-1,2,4-triazol-3-yl]thio]ethylamino]ethanol
Overview
Description
2-[2-[[5-[1-(dimethylamino)propyl]-4-[2-(4-morpholinyl)ethyl]-1,2,4-triazol-3-yl]thio]ethylamino]ethanol is an aryl sulfide.
Scientific Research Applications
Chemical Properties and Pharmacological Potential
The compound's structural involvement in triazole derivatives indicates its significant chemical properties and potential pharmacological applications. Triazole derivatives have been documented to possess valuable pharmacological properties, including anti-convulsive activity, which is particularly beneficial in treating epilepsy and conditions of tension and agitation (Shelton, 1981).
Involvement in Synthesis Reactions
2-(N,N-Dimethylamino)ethanol, a component of the compound, participates actively in the synthesis reactions. It has been noted to replace groups like MeO and Et2N in silacyclobutanes, leading to the formation of dimethylaminoethoxy derivatives (Pestunovich et al., 2006).
Role in Antioxidant Activities
The compound's involvement in the creation of novel 1-(morpholine-4-yl-methyl)-3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones is noteworthy. These synthesized compounds have been analyzed for their in vitro potential antioxidant capacities, demonstrating significant activity for metal chelating effect (Gürsoy Kol et al., 2016).
properties
Molecular Formula |
C17H34N6O2S |
|---|---|
Molecular Weight |
386.6 g/mol |
IUPAC Name |
2-[2-[[5-[1-(dimethylamino)propyl]-4-(2-morpholin-4-ylethyl)-1,2,4-triazol-3-yl]sulfanyl]ethylamino]ethanol |
InChI |
InChI=1S/C17H34N6O2S/c1-4-15(21(2)3)16-19-20-17(26-14-6-18-5-11-24)23(16)8-7-22-9-12-25-13-10-22/h15,18,24H,4-14H2,1-3H3 |
InChI Key |
UGVAQPSDWKEPHE-UHFFFAOYSA-N |
SMILES |
CCC(C1=NN=C(N1CCN2CCOCC2)SCCNCCO)N(C)C |
Canonical SMILES |
CCC(C1=NN=C(N1CCN2CCOCC2)SCCNCCO)N(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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